Cas no 1805997-26-5 (2-(Bromomethyl)-4-chloro-5-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 2-(Bromomethyl)-4-chloro-5-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1805997-26-5
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 4869611
• Update Time: 2025-05-24

2-(Bromomethyl)-4-chloro-5-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-chloro-5-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C7H5BrClF2NO/c8-1-4-6(13)5(9)3(2-12-4)7(10)11/h2,7,13H,1H2
• InChI Key： NIVHHMAAVZNCNG-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(C(F)F)=CN=1)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1

Additional information on 2-(Bromomethyl)-4-chloro-5-(difluoromethyl)-3-hydroxypyridine

Introduction to 2-(Bromomethyl)-4-chloro-5-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805997-26-5)

2-(Bromomethyl)-4-chloro-5-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805997-26-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of 2-(Bromomethyl)-4-chloro-5-(difluoromethyl)-3-hydroxypyridine is composed of a pyridine ring substituted with a bromomethyl group, a chlorine atom, a difluoromethyl group, and a hydroxyl group. These functional groups contribute to the compound's reactivity and biological activity, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 2-(Bromomethyl)-4-chloro-5-(difluoromethyl)-3-hydroxypyridine in the context of drug discovery. One notable application is its use as an intermediate in the synthesis of novel pharmaceuticals. The bromomethyl group provides a versatile handle for further functionalization, allowing chemists to introduce a wide range of substituents to tailor the compound's properties for specific therapeutic targets.

In addition to its synthetic utility, 2-(Bromomethyl)-4-chloro-5-(difluoromethyl)-3-hydroxypyridine has been studied for its potential biological activities. Research has shown that this compound exhibits significant antiviral and antibacterial properties, making it a promising lead compound for the development of new antimicrobial agents. The presence of the difluoromethyl group and the hydroxyl group is believed to play a crucial role in enhancing these biological activities.

The structural diversity and functional versatility of 2-(Bromomethyl)-4-chloro-5-(difluoromethyl)-3-hydroxypyridine have also made it an interesting subject in the field of chemical biology. Scientists are exploring its interactions with various biological targets, such as enzymes and receptors, to gain insights into its mechanism of action. These studies are expected to provide valuable information for the rational design of more potent and selective drugs.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-(Bromomethyl)-4-chloro-5-(difluoromethyl)-3-hydroxypyridine. One common approach involves the bromination of a suitably substituted pyridine followed by subsequent functionalization steps. These methods are characterized by high yields and good selectivity, making them suitable for large-scale production.

The safety profile of 2-(Bromomethyl)-4-chloro-5-(difluoromethyl)-3-hydroxypyridine is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for any potential drug candidate. However, as with any new chemical entity, ongoing research is necessary to fully understand its safety and efficacy profiles.

In conclusion, 2-(Bromomethyl)-4-chloro-5-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805997-26-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile functional groups make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to the advancement of drug discovery and development efforts.